Cas no 402-71-1 (N-α-Tosyl-L-phenylalanylchloromethane)

TPCK (l-1-tosylamido-2-phenylethyl chloride ketone; l-tpck) is an effective serine protease inhibitor, which can react with the retinoblastoma protein (RB) binding core of HPV-18 E7 protein and eliminate its RB binding ability Conclusion: TPCK can modify E7 protein in living keratinocytes when added to the culture medium
N-α-Tosyl-L-phenylalanylchloromethane structure
402-71-1 structure
Product Name:N-α-Tosyl-L-phenylalanylchloromethane
CAS No:402-71-1
Molecular Formula:C17H18NO3SCl
Molecular Weight:351.84772
MDL:MFCD00000935
CID:330629
PubChem ID:24278737

N-α-Tosyl-L-phenylalanylchloromethane Properties

Names and Identifiers

    • N-[(1S)-3-Chloro-2-Oxo-1-(Phenylmethyl)Propyl]-4-Methyl-Benzenesulfonamide
    • N-[(1S)-1-(Benzyl)-3-Chloro-2-Keto-Propyl]-4-Methyl-Benzenesulfonamide
    • L-1-TOSYLAMIDE-2-PHENYLETHYL-CHLOROMETHYL KETONE
    • L-1-P-TOSYLAMINO-2-PHENYLETHYL CHLOROMETHYL KETONE
    • L-1-CHLORO-3-(4-TOSYLAMIDO)-4-PHENYL-2-BUTANONE
    • L-1-CHLORO-3-TOSYLAMIDO-4-PHENYL-2-BUTANONE
    • L-1-4'-TOSYLAMINO-2-PHENYLETHYL CHLOROMETHYL KETONE
    • N-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
    • N-TOSYL-PHE-CHLOROMETHYLKETONE
    • N-TOSYLAMIDE PHENETHYL CHLOROMETHYLKETONE
    • TPCK
    • N-(p-Toluenesulfonyl)-L-phenylalanyl Chloromethyl Ketone
    • N-p-Tosyl-L-phenylalanine chloromethyl ketone (TPCK)
    • Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
    • N-p-Tosyl-L-phenylalanine chloromethyl ketone
    • N-Tosyl-L-phenylalanine Chloromethyl Ketone(TPCK)
    • N-α-Tosyl-L-phenylal
    • N-α-Tosyl-L-phenylalanylchloromethane
    • Tos-Phe-chloromethylketone
    • (-)-p-toluenesulfonamid
    • L-(1-tosylamino-2-phenyl)-ethyl chloromethyl cetone
    • N-p-Tosyl-L-phenylalanyl chloromethane
    • Tos-L-Phe-Chloromethane
    • TOS-PHE-CMK
    • TOSYL-L-PHENYLALANYL-CHLOROMETHANE
    • tosylphenylalanylchloromethylketone
    • (S)-1-Chloro-3-tosylamido-4-phenyl-2-butanone
    • (S)-1-Chloro-4-phenyl-3-tosylamido-2-butanone
    • (S)-N-(4-Chloro-3-oxo-1-phenyl-2-butyl)-p-toluenesulfonamide
    • N-Tosyl-L-phenylalanyl Chloromethyl Ketone
    • Tosylphenylalanylchloromethane
    • alpha-N-Tosyl-L-phenylalanine chloromethyl ketone
    • CHEMBL60718
    • L-1-Tosylamido-2-phenylethyl chloromethyl ketone
    • KBio3_000521
    • BRD-K07055988-001-02-4
    • SR-01000076157-1
    • Q7827912
    • l-N-(alpha-(Chloroacetyl)phenethyl)-p-toluenesulfonamide
    • NCGC00094419-06
    • BSPBio_001541
    • L-([Toluene-4-sulfonamido]-2-phenyl)ethyl chloromethyl ketone
    • SMR000058518
    • N-(P-TOLUENESULFONYL)-L-PHENYLALANYLCHLOROMETHANE
    • T2810
    • MFCD00000935
    • Lopac-T-4376
    • l-N-(.alpha.-(Chloroacetyl)phenethyl)-p-toluenesulfonamide
    • SR-01000076157
    • Bio2_000741
    • L-Chloromethyl (2-phenyl-1-(p-toluenesulphonylamino)ethyl) ketone
    • DTXSID60883376
    • NCGC00094419-02
    • MLS000028752
    • MLS006010721
    • BRD5988
    • P-TOLUENESULFONAMIDE, N-(.ALPHA.-(CHLOROACETYL)PHENETHYL)-, L-
    • Tosyl-Phe-CMK (TPCK)
    • L-1-CHLORO-4-PHENYL-3-P-TOLYLSULFONAMIDOBUTAN-2-ONE
    • PI-122
    • N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]-4-methylbenzenesulfonamide
    • IDI1_034011
    • Opera_ID_1094
    • LP01157
    • N-P-tosyl-L-phenylalanyl chloromethyl ketone
    • .ALPHA.-N-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
    • p-Toluenesulfonamide, N-(.alpha.-(chloroacetyl)phenethyl)-, (-)-
    • EU-0101157
    • NSC 727365
    • BRN 2895215
    • Benzenesulfonamide, N-[3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-, (S)-
    • Tosylphenylalanyl chloromethyl ketone, (L)-
    • cid_439647
    • NCGC00094419-04
    • NSC727365
    • N-TOSYL-L-PHENYLALANINECHLOROMETHANE
    • KBio2_005397
    • KBio3_000522
    • L-1-CHLORO-3-TOSYLAMIDYL-4-PHENYL-2-BUTANONE
    • N.ALPHA.-TOSYL-L-PHENYLALANINE CHLOROMETHYL KETONE
    • N-TOSYLPHENYLALANINE CHLOROMETHYL KETONE
    • T 4376
    • Lopac0_001157
    • NCGC00094419-03
    • Benzenesulfonamide, N-(3-chloro-2-oxo-1-(phenylmethyl)propyl)-4-methyl-, (S)-
    • N-(p-Toluenesulfonyl)-L-phenylalanine chloromethyl ketone
    • CHEBI:9642
    • HY-124379
    • L-1-CHLORO-4-PHENYL-3-TOLUENE-P-SULFONAMIDO-2-BUTANONE
    • Tos-Phe-CH2Cl
    • NCGC00016020-01
    • N-[(1S)-1-benzyl-3-chloro-2-oxo-propyl]-4-methyl-benzenesulfonamide
    • EINECS 206-954-6
    • AKOS027327594
    • L-1-Tosylamido-2-phenylethylchloromethyl ketone
    • NCGC00094419-07
    • UNII-P598716LJT
    • NCGC00261842-01
    • KBio2_000261
    • KBioGR_000261
    • CS-0086323
    • AS-35326
    • Tosyl-L-phenylalanylchloromethane
    • BDBM50085363
    • HMS3402N03
    • Tox21_501157
    • CAS329306
    • SDCCGSBI-0051124.P003
    • NSC-727365
    • p-Tosyl-L-phenylalanine chloromethylketone
    • CCG-205231
    • L-TOLYLSULFONYLPHENYLALANYL CHLOROMETHYL KETONE
    • C02088
    • 402-71-1
    • N-p-Tosyl-L-phenylalanine chloromethyl ketone, >=97% (TLC), powder
    • (S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
    • TOSYLPHENYLALANYL CHLOROMETHYL KETONE
    • Benzenesulfonamide, N-((1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl)-4-methyl-
    • N-.ALPHA.-TOSYL-L-PHENYLALANYLCHLOROMETHANE
    • BRD-5988
    • HMS1989N03
    • TOSYLPHENYLALANINE CHLOROMETHYL KETONE
    • HMS1361N03
    • SCHEMBL927265
    • KBio2_002829
    • HMS3263H15
    • (3S)-3-(p-Toluenesulfonyl)amino-1-chloro-4-phenyl-2-butanone
    • KBioSS_000261
    • Bio2_000261
    • P598716LJT
    • n-alpha-tosyl-l-phenylalanylchloromethane
    • Benzenesulfonamide, N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
    • NCGC00094419-05
    • p-Toluenesulfonamide, N-(alpha-(chloroacetyl)phenethyl)-, (-)-
    • NCGC00094419-01
    • HMS1791N03
    • N-Tosyl-L-phenylalanylchloromethane
    • MLS001076075
    • A873400
    • MDL: MFCD00000935
    • InChIKey: MQUQNUAYKLCRME-INIZCTEOSA-N
    • Inchi: InChI=1S/C17H18ClNO3S/c1-13-7-9-15(10-8-13)23(21,22)19-16(17(20)12-18)11-14-5-3-2-4-6-14/h2-10,16,19H,11-12H2,1H3/t16-/m0/s1
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CC2=CC=CC=C2)C(=O)CCl

Computed Properties

  • Exact Mass: 351.06974
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 351.07
  • Heavy Atom Count: 23
  • Complexity: 475
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.6A^2

Experimental Properties

  • LogP: 4.16420
  • PSA: 63.24
  • Refractive Index: 1.6100 (estimate)
  • Boiling Point: 509.9 °C at 760 mmHg
  • Melting Point: 106.0 to 110.0 deg-C
  • Flash Point: 262.2 °C
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),

N-α-Tosyl-L-phenylalanylchloromethane Security Information

  • Symbol: GHS05 GHS07
  • RTECS:XT5613500
  • WGK Germany:3
  • Safety Instruction: 26-36
  • Risk Phrases:R37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:UN 3335
  • Hazard Statement: H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Prompt:warning
  • Storage Condition:<0°C
  • Risk Phrases: 37/38-41
  • Signal Word:Danger
  • TSCA:Yes
  • FLUKA BRAND F CODES:10-19-21

N-α-Tosyl-L-phenylalanylchloromethane Customs Data

  • HS CODE:29350090

N-α-Tosyl-L-phenylalanylchloromethane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I8CV-5mg
Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
402-71-1 ≥99.0%
5mg
$68.00
A2B Chem LLC
AI49839-5mg
N-Tosyl-L-phenylalanine chloromethyl ketone
402-71-1 ≥99.0%
5mg
$19.00
Aaron
AR00I8L7-25mg
Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
402-71-1 97%
25mg
$12.00 2025-02-28
abcr
AB353842-1 g
N-(p-Toluenesulfonyl)-L-phenylalanine chloromethyl ketone, 98%; .
402-71-1 98%
1 g
€154.50 2023-07-19
Alichem
A019087413-1g
(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
402-71-1 97%
1g
$212.85 2023-09-02
Chemenu
CM186318-5g
(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
402-71-1 95+%
5g
$351
Crysdot LLC
CD12074686-5g
(S)-N-(4-Chloro-3-oxo-1-phenylbutan-2-yl)-4-methylbenzenesulfonamide
402-71-1 97%
5g
$375 2024-07-24
eNovation Chemicals LLC
D134838-100mg
Benzenesulfonamide,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-4-methyl-
402-71-1 97%
100mg
$200 2022-09-05
MedChemExpress
HY-124379-10mM*1 mL in DMSO
TPCK
402-71-1 98.49%
10mM*1 mL in DMSO
¥253
TRC
T686000-100mg
N-α-Tosyl-L-phenylalanylchloromethane
402-71-1
100mg
$64.00 2023-05-17

N-α-Tosyl-L-phenylalanylchloromethane Suppliers

HU BEI NUO NA Technology Co., Ltd.
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(CAS:402-71-1)
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(CAS:402-71-1)
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:402-71-1)
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Amadis Chemical Company Limited
(CAS:402-71-1)N-α-Tosyl-L-phenylalanylchloromethane
A873400
Purity:99%
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Price($):4092.0